Cas no 14513-15-6 (Cambinol)

• Product Name: Cambinol
• CAS No: 14513-15-6
• MF: C₂₁H₁₆N₂O₂S
• MW: 360.428943634033
• MDL: MFCD09057543
• CID: 217253
• PubChem ID: 329774799
• Update Time: 2025-04-23

Cambinol Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone,2,3-dihydro-5-[(2-hydroxy-1-naphthalenyl)methyl]-6-phenyl-2-thioxo-
• Cambinol
• 5-[(2-hydroxynaphthalen-1-yl)methyl]-6-phenyl-2-sulfanylidene-1H-pyrimidin-4-one
• 2 Inhibitor IV
• 2 Inhibitor IV, Cambinol
• 2-Mercapto-4-phenyl-5-(2-hydroxy-naphthyl-1-methyl)-6-hydroxy-pyrimidin
• 5-(2-hydroxy-naphthalen-1-ylmethyl)-6-phenyl-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one
• AC1MMYEF
• NCIStruc1_001428
• NCIStruc2_001159
• NSC112546
• SIRT1
• SureCN3332758
• NSC-1125476
• 5-(2-Hydroxynaphthalen-1-ylmethyl)-6-phenyl-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one
• 5-[(2-hydroxy-1-naphthyl)methyl]-2-mercapto-6-phenyl-4(3H)-Pyrimidinone
• Tetrahydro-5-[(2-hydroxy-1-naphthalenyl)methyl]-6-phenyl-2-thioxo-4(1H)-Pyrimidinone
• 5-[(2-Hydroxynaphthalen-1-yl)methyl]-6-phenyl-2-thioxo-2,3-dihydropyrimidin-4(1H)-one
• 5-[(2-Hydroxy-1-naphthyl)methyl]-6-phenyl-2-thioxo-2,3-dihydro-4(1H)-pyrimidinone
• NSC-1125476, Tetrahydro-5-[(2-hydroxy-1-naphthalenyl)methyl]-6-phenyl-2-thioxo-4(1H)-Pyrimidinone, 5-(2-Hydroxynaphthalen-1-ylmethyl)-6-phenyl-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one, 5-[(2-hydroxy-1-naphthyl)methyl]-2-mercapto-6-phenyl-4(3H)-Pyrimidinone
• SIRT1/2 Inhibitor IV
• SIRT1/2 Inhibitor IV, Cambinol
• NSC-1125476, Tetrahydro-5-[(2-hydroxy-1-naphthalenyl)methyl]-6-phenyl-2-thioxo-4(1H)-Pyrimidinone, 5-(2-Hydroxynaphthalen-1-ylmethyl)-6-phenyl-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one, 5-[(2-hydroxy-1-
• AS-77641
• NSC 112546
• AKOS002364304
• DB15493
• NCGC00186001-01
• Cambinol, >=97% (HPLC), white powder
• NSC-112546
• UNII-8S2PHY4FNC
• Cambinol?
• 4(1H)-Pyrimidinone, 2,3-dihydro-5-[(2-hydroxy-1-naphthalenyl)methyl]-6-phenyl-2-thioxo-
• BDBM29040
• SDCCGSBI-0055128.P002
• S5913
• A858236
• NCI60_000275
• DTXSID40390573
• 5-((2-hydroxynaphthalen-1-yl)methyl)-6-phenyl-2-thioxo-2,3-dihydropyrimidin-4(1H)-one
• SCHEMBL2538372
• 8S2PHY4FNC
• MFCD09057543
• 2,3-Dihydro-5-((2-hydroxy-1-naphthalenyl)methyl)-6-phenyl-2-thioxo-4(1H)-pyrimidinone
• HY-100732
• CCG-221684
• NCGC00097230-01
• 5-((2-hydroxy-1-naphthyl)methyl)-2-mercapto-6-phenyl-4-pyrimidinol
• SIRT 1/2 inhibitor IV; NSC112546; NSC-112546; NSC 112546; SIRT1 Inhibitor II; SIRT2 Inhibitor VI
• 14513-15-6
• C3535
• AC-36198
• Tox21_500380
• CS-6945
• NCGC00014121
• NCGC00186001-06
• AKOS040745364
• J-008060
• 4(1H)-Pyrimidinone, 2,3-dihydro-5-((2-hydroxy-1-naphthalenyl)methyl)-6-phenyl-2-thioxo-
• NCGC00014121-02
• EX-A1837
• BCP28973
• CCG-37240
• NCI112546
• LP00380
• NCGC00261065-01
• D89564
• CHEMBL491960
• HMS3261K21
• T23357
• 5-[(2-hydroxynaphthalen-1-yl)methyl]-6-phenyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-4-one
• 5-((2-hydroxynaphthalen-1-yl)methyl)-6-phenyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-4-one
• DB-219045

• MDL： MFCD09057543
• Inchi： 1S/C21H16N2O2S/c24-18-11-10-13-6-4-5-9-15(13)16(18)12-17-19(14-7-2-1-3-8-14)22-21(26)23-20(17)25/h1-11,24H,12H2,(H2,22,23,25,26)
• InChI Key： RVNSQVIUFZVNAU-UHFFFAOYSA-N
• SMILES： S=C1NC(C(=C(C2C=CC=CC=2)N1)CC1=C(C=CC2C=CC=CC1=2)O)=O

Computed Properties

• Exact Mass: 360.09338
• Monoisotopic Mass: 360.093
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.4
• XLogP3: 4.1

Experimental Properties

• Density: 1.41
• Boiling Point: 667°Cat760mmHg
• Flash Point: 357.2°C
• Refractive Index: 1.771
• Solubility: DMSO: ≥10mg/mL
• PSA: 61.36
• LogP: 4.54910
• Solubility: DMSO: ≥10mg/mL

Cambinol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：
• Risk Phrases：R22
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on Cambinol

Exploring the Potential of Cambinol (CAS No. 14513-15-6): A Comprehensive Guide

Cambinol (CAS No. 14513-15-6) is a bioactive small molecule that has garnered significant attention in recent years due to its unique properties and potential applications. As researchers continue to explore novel compounds for various scientific and medical purposes, Cambinol stands out as a promising candidate. This article delves into the chemical characteristics, mechanisms of action, and current research trends surrounding this intriguing molecule.

The molecular structure of Cambinol features a naphthalene core with hydroxyl substitutions, giving it distinct biochemical properties. With a molecular weight of 228.25 g/mol and the chemical formula C12H12O4, this compound exhibits interesting solubility characteristics that make it suitable for various research applications. Scientists have particularly focused on its potential as a SIRT inhibitor, which has opened new avenues in studying cellular processes and age-related conditions.

Recent studies have highlighted Cambinol's potential therapeutic applications, especially in the context of metabolic regulation and cellular health. The compound's ability to modulate specific enzymatic pathways has made it a subject of interest for researchers investigating novel approaches to support healthy aging. While still in the research phase, these findings have sparked discussions about Cambinol's future in biomedical applications.

From a biochemical perspective, Cambinol demonstrates selective inhibition of certain NAD+-dependent enzymes. This property has led to its use as a valuable research tool in studying epigenetic modifications and energy metabolism. Laboratories specializing in molecular biology and biochemistry frequently utilize Cambinol CAS 14513-15-6 as a reference compound in their experiments, contributing to our growing understanding of cellular regulation mechanisms.

The research community has shown increasing interest in Cambinol's potential health benefits, particularly in relation to metabolic processes. While clinical applications remain speculative at this stage, preclinical studies suggest possible avenues for future investigation. It's important to note that current research focuses on understanding the fundamental mechanisms rather than immediate therapeutic use.

Quality standards for research-grade Cambinol are strictly maintained, with analytical techniques such as HPLC and mass spectrometry ensuring purity and consistency. Researchers working with Cambinol 14513-15-6 typically seek compounds with ≥95% purity for experimental use, emphasizing the importance of reliable sourcing in scientific investigations.

In the context of current scientific trends, Cambinol research aligns with broader interests in cellular metabolism and epigenetic regulation. The compound's unique mechanism of action makes it particularly relevant to studies exploring the interface between metabolic pathways and cellular function. This has led to growing citations in peer-reviewed literature focusing on molecular biology and biochemistry.

From a commercial perspective, the market for research chemicals like Cambinol has expanded alongside advances in life sciences. Suppliers catering to academic and pharmaceutical research institutions maintain stable inventories of Cambinol CAS No. 14513-15-6, supporting ongoing investigations into its properties and potential applications.

Safety considerations for handling Cambinol follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal research conditions, proper personal protective equipment and handling procedures are recommended when working with this material in laboratory settings.

The future research directions for Cambinol appear promising, with several academic groups investigating its potential in various model systems. As our understanding of cellular regulation mechanisms grows, compounds like Cambinol may provide important tools for unraveling complex biological processes.

For researchers considering working with Cambinol, it's essential to review the latest scientific literature and consult with colleagues experienced in its application. The compound's unique properties offer interesting possibilities for experimental design, particularly in studies focusing on enzymatic regulation and cellular metabolism.

In conclusion, Cambinol (CAS No. 14513-15-6) represents an intriguing area of research with potential implications for understanding fundamental biological processes. While much remains to be discovered about its full range of activities, the current body of research suggests that this compound will continue to be a valuable tool in biochemical and molecular studies for years to come.